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Compound of Interest

Compound Name: 3-Bromo-2-chloropyridine

Cat. No.: B150940 Get Quote

An In-depth Technical Guide to 3-Bromo-2-chloropyridine: Safety, Handling, and MSDS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-bromo-2-
chloropyridine (CAS No: 52200-48-3). The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding of the hazards and

necessary precautions when working with this compound.

Chemical and Physical Properties
3-Bromo-2-chloropyridine is a solid, halogenated pyridine derivative commonly used as a

building block in organic synthesis, particularly in the development of pharmaceutical

compounds. Its physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 52200-48-3 [1][2]

Molecular Formula C₅H₃BrClN [2]

Molecular Weight 192.44 g/mol [2][3]

Appearance
Solid, White to Light yellow to

Light orange powder to crystal

Melting Point 54-57 °C [4]

Boiling Point 97 °C / 10 mmHg [4]

Hazard Identification and GHS Classification
3-Bromo-2-chloropyridine is classified as a hazardous substance. The GHS classification

and corresponding hazard statements are crucial for understanding the potential risks.
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Classification Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [1][2]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[1][2]

Specific target organ

toxicity (single

exposure)

H335
May cause respiratory

irritation
[2]

Acute toxicity, oral

(potential)
H302

Harmful if swallowed

(Reported by a

minority of notifiers)

[2]

Acute toxicity, dermal

(potential)
H312

Harmful in contact

with skin (Reported by

a minority of notifiers)

[2]

Acute toxicity,

inhalation (potential)
H332

Harmful if inhaled

(Reported by a

minority of notifiers)

[2]

Suspected of causing

genetic defects
H341

Suspected of causing

genetic defects
[5]

Signal Word: Warning[2]

Hazard Pictogram:

GHS07 (Exclamation Mark)

Safe Handling and Storage
Proper handling and storage are paramount to ensure safety in the laboratory. The following

workflow outlines the essential steps for handling 3-bromo-2-chloropyridine.
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Workflow for Safe Handling of 3-Bromo-2-chloropyridine

Preparation

Handling

Storage & Disposal

Conduct Risk Assessment

Consult Safety Data Sheet (SDS)

Ensure proper ventilation 
(Fume Hood)

Wear appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat
- Dust mask (N95)

Avoid contact with skin and eyes

Avoid breathing dust/vapors

Wash hands thoroughly after handling

Do not eat, drink, or smoke in the work area

Store in a cool, dry, well-ventilated area

Keep container tightly closed Incompatible with strong oxidizing agents and strong bases

Store locked up Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Bromo-2-chloropyridine.
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Handling Precautions:

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Avoid formation of dust and aerosols.[6]

Do not get in eyes, on skin, or on clothing.[1]

Wash face, hands, and any exposed skin thoroughly after handling.[1]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Personal Protective Equipment (PPE)
Adequate personal protective equipment is mandatory when working with this chemical.

PPE Type Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

A dust mask (type N95) is

recommended. Use a

NIOSH/MSHA approved

respirator if exposure limits are

exceeded.

[7]
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First-Aid Measures
In case of exposure, immediate and appropriate first-aid is critical.

First-Aid Measures for 3-Bromo-2-chloropyridine Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Do NOT induce vomiting.
Clean mouth with water.

Get Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first-aid procedures.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing before reuse. Get medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1]
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Ingestion: Do NOT induce vomiting. Clean mouth with water and afterward drink plenty of

water. Never give anything by mouth to an unconscious person. Get medical attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon oxides, hydrogen chloride gas, and

hydrogen bromide gas.[1][6]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) and full protective gear.[8]

Accidental Release Measures
A systematic approach is necessary to manage spills effectively and safely.
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Accidental Release (Spill) Response Workflow

Immediate Safety Actions

Containment & Cleanup

Post-Cleanup

Spill Detected

Ensure adequate ventilation

Evacuate personnel to safe areas

Wear appropriate PPE (See Section 4)

Avoid dust formation

Prevent further leakage or spillage if safe to do so

Do not let product enter drains

Sweep up and shovel

Collect in suitable, closed containers for disposal

Dispose of waste according to regulations

Clean the affected area

Launder contaminated clothing before reuse

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1]

Environmental Precautions: Should not be released into the environment. Do not let product

enter drains.[1][6]

Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[1][6]

Toxicological Information
While comprehensive toxicological data is not always available for specific research chemicals,

the primary known effects are listed. No acute toxicity information is available for this specific

product from most suppliers, but the GHS classification indicates potential harm.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory System: May cause respiratory irritation. The respiratory system is a target

organ.[1]

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

control regulations. Dispose of contents and container to an approved waste disposal plant.[1]

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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